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Compound of Interest

tert-Butyl (5-methylpyrazin-2-
Compound Name:
yl)carbamate

Cat. No.: B1343843

CAS Number: 369638-68-6

Introduction

tert-Butyl (5-methylpyrazin-2-yl)carbamate is a heterocyclic organic compound featuring a
pyrazine ring substituted with a methyl group and a tert-butoxycarbonyl (Boc) protected amine.
This molecule serves as a valuable intermediate in organic synthesis, particularly in the
development of more complex molecules for the pharmaceutical and agrochemical industries.
The presence of the Boc protecting group allows for selective chemical transformations at other
positions of the pyrazine ring, making it a versatile building block in medicinal chemistry.

Chemical and Physical Properties

Quantitative data for tert-Butyl (5-methylpyrazin-2-yl)carbamate is primarily based on
computational models available in public databases. Experimental data for properties such as
melting point and boiling point are not readily available in the reviewed literature.
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Property Value Source
Molecular Formula C10H15N302 PubChem[1]
Molecular Weight 209.24 g/mol PubChem[1]
CAS Number 369638-68-6 PubChem[1]
tert-butyl N-(5-methylpyrazin-2-
IUPAC Name YIRA e PubChem[1]
yl)carbamate
N-Boc-2-amino-5-
Synonyms ) PubChem[1]
methylpyrazine
XLogP3 1.1 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor
3 PubChem[1]
Count
Rotatable Bond Count 2 PubChem[1]
Exact Mass 209.116426730 Da PubChem[1]
Formal Charge 0 PubChem[1]

Synthesis and Experimental Protocols

A detailed, step-by-step experimental protocol for the synthesis of tert-Butyl (5-

methylpyrazin-2-yl)carbamate is not explicitly available in the public domain. However, a
general synthetic approach can be inferred from standard organic chemistry procedures for the

N-protection of amino-heterocycles.

General Synthesis Workflow

The synthesis would typically involve the reaction of 2-amino-5-methylpyrazine with a Boc-
protection reagent, such as di-tert-butyl dicarbonate (Boc20), in the presence of a suitable

base and solvent.
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Caption: Generalized workflow for the synthesis of tert-Butyl (5-methylpyrazin-2-
yl)carbamate.
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Plausible Experimental Protocol

Materials:

2-amino-5-methylpyrazine

Di-tert-butyl dicarbonate (Bocz20)

Triethylamine (EtsN) or 4-(Dimethylamino)pyridine (DMAP)
Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)
Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Silica gel for column chromatography

Hexanes and Ethyl Acetate for elution

Procedure:

To a solution of 2-amino-5-methylpyrazine in anhydrous THF, add triethylamine.

Cool the mixture to 0 °C in an ice bath.

Slowly add a solution of di-tert-butyl dicarbonate in anhydrous THF to the reaction mixture.
Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with water or a saturated aqueous solution of sodium
bicarbonate.

Extract the aqueous layer with ethyl acetate.
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o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

» Filter and concentrate the organic phase under reduced pressure to obtain the crude
product.

» Purify the crude product by flash column chromatography on silica gel using a gradient of
hexanes and ethyl acetate as the eluent to yield pure tert-butyl (5-methylpyrazin-2-
yl)carbamate.

Applications in Research and Drug Development

While specific biological activities of tert-Butyl (5-methylpyrazin-2-yl)carbamate are not
extensively documented, its structural motif is of significant interest in medicinal chemistry.
Pyrazine derivatives are core components of numerous biologically active compounds. The
primary role of this compound is as an intermediate for the synthesis of more complex
molecules.

o Kinase Inhibitors: A related compound, tert-butyl N-[5-(4-methylbenzenesulfonyl)-5H-
pyrrolo[2,3-b]pyrazin-2-yl]jcarbamate, is utilized in the synthesis of tricyclic heterocycles with
kinase inhibitory activity, which are investigated for treating immunological and oncological
conditions.[2][3] This suggests that tert-Butyl (5-methylpyrazin-2-yl)carbamate could be a
precursor for novel kinase inhibitors.

The general workflow for utilizing this intermediate in drug discovery is depicted below.
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Caption: Logical workflow for the use of tert-Butyl (5-methylpyrazin-2-yl)carbamate in drug
discovery.

Signaling Pathways

There is no direct evidence in the searched literature linking tert-Butyl (5-methylpyrazin-2-
yl)carbamate to a specific signaling pathway. Its utility is as a synthetic intermediate for
creating compounds that may target various pathways. For instance, if used to synthesize a
kinase inhibitor, the final product could potentially target pathways regulated by kinases such
as MAPK/ERK, PI3K/Akt, or JAK/STAT, which are frequently implicated in cancer and
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inflammatory diseases. However, a specific pathway diagram for the title compound is not
applicable.

Conclusion

tert-Butyl (5-methylpyrazin-2-yl)carbamate is a valuable chemical intermediate with potential
applications in the synthesis of novel therapeutic agents, particularly kinase inhibitors. While
detailed experimental and biological data for this specific compound are scarce in the public
domain, its structural features and the known applications of related pyrazine carbamates
underscore its importance for researchers and scientists in drug development. Further research
is needed to fully characterize its physical properties, optimize its synthesis, and explore its
potential in the creation of new bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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